Cas no 2181-33-1 (3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester
• CAS No: 2181-33-1
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 284533
• PubChem ID: 323504
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester
• ethyl 1-acetyl-4-oxopyrrolidine-3-carboxylate
• NSC284154
• 2181-33-1
• DTXSID50314482
• SCHEMBL15177080
• NSC-284154

• Inchi： 1S/C9H13NO4/c1-3-14-9(13)7-4-10(6(2)11)5-8(7)12/h7H,3-5H2,1-2H3
• InChI Key： KHFQTWZABTWLRK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CN(C(C)=O)C1)=O)=O

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 317.9°C at 760 mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.492
• PSA: 63.68
• LogP: -0.46520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines